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Compound of Interest

Compound Name: (3R,4R)-3,4-Hexanediol

Cat. No.: B16194956

Get Quote

An In-depth Examination of the Synthesis, Properties, and Applications of a Key Chiral Building

Block in Drug Development.

This technical guide provides a comprehensive overview of (3R,4R)-3,4-Hexanediol, a chiral

vicinal diol of significant interest to researchers, scientists, and drug development

professionals. This document outlines its core physicochemical properties, detailed

experimental protocols for its stereoselective synthesis, and its applications as a versatile chiral

intermediate in the synthesis of complex, biologically active molecules.

Core Properties and Identification
(3R,4R)-3,4-Hexanediol is one of the three stereoisomers of 3,4-hexanediol, which also

includes its enantiomer (3S,4S)-3,4-Hexanediol and the achiral meso-(3R,4S)-3,4-Hexanediol.

[1] The precise spatial arrangement of the two hydroxyl groups on the hexane backbone is

crucial for its utility in stereoselective chemical transformations.

Table 1: Physicochemical and Identification Data for (3R,4R)-3,4-Hexanediol
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Property Value Reference

CAS Number 53448-10-5 [2]

Molecular Formula C₆H₁₄O₂ [3]

Molecular Weight 118.17 g/mol [3]

IUPAC Name (3R,4R)-hexane-3,4-diol [4]

Chiral Centers C3, C4 [3]

Hydrogen Bond Donor Count 2 [5]

Hydrogen Bond Acceptor

Count
2 [5]

Rotatable Bond Count 3 [5]

Topological Polar Surface Area 40.5 Å² [5]

Note: While extensive experimental data for the pure (3R,4R)-enantiomer is limited in publicly

available literature, the provided data is based on information for 3,4-hexanediol and its

stereoisomers.[4]

Table 2: Spectroscopic Data for 3,4-Hexanediol
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Technique Expected Peaks / Signals Reference

¹H NMR (CDCl₃)

~0.9 ppm (t, 6H, CH₃), ~1.5

ppm (m, 4H, CH₂), ~3.5 ppm

(m, 2H, CH-OH), Variable (br

s, 2H, OH)

[3]

¹³C NMR
~10 ppm (CH₃), ~25 ppm

(CH₂), ~75 ppm (CH-OH)
[6]

Infrared (IR)

3200-3600 cm⁻¹ (broad, O-H

stretch), 2850-3000 cm⁻¹ (C-H

stretch), 1050-1150 cm⁻¹ (C-O

stretch)

[3]

Mass Spectrometry (EI)

Molecular ion (m/z 118) may

be weak or absent;

fragmentation patterns include

alpha-cleavage and

dehydration (M-18).

[3][7]

Stereoselective Synthesis: Experimental Protocols
The synthesis of enantiomerically pure (3R,4R)-3,4-Hexanediol is critical for its application in

asymmetric synthesis. The following are established methods for its preparation.

Protocol 1: Sharpless Asymmetric Dihydroxylation of
(E)-3-Hexene
This method provides a direct route to (3R,4R)-3,4-Hexanediol with high enantioselectivity.[1]

Materials:

(E)-3-Hexene

AD-mix-β

tert-Butanol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Core_Chemical_Properties_and_Structure_of_3_4_Hexanediol.pdf
https://spectrabase.com/compound/1NCazuTjfF2
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Core_Chemical_Properties_and_Structure_of_3_4_Hexanediol.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Core_Chemical_Properties_and_Structure_of_3_4_Hexanediol.pdf
https://webbook.nist.gov/cgi/inchi?ID=C22520394&Mask=200
https://www.benchchem.com/product/b16194956/docs?utm_src=pdf-body#3r-4r-3-4-hexanediol-a-technical-guide-for-researchers
https://www.benchchem.com/product/b16194956/docs?utm_src=pdf-body#3r-4r-3-4-hexanediol-a-technical-guide-for-researchers
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Role_of_3_4_Hexanediol_in_Pharmaceutical_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16194956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water

Methanesulfonamide

Sodium sulfite

Ethyl acetate

Magnesium sulfate (anhydrous)

Silica gel for column chromatography

Procedure:

Prepare a 1:1 mixture of tert-butanol and water.

To this solvent mixture, add AD-mix-β (1.4 g per mmol of alkene) and methanesulfonamide

(1 equivalent) at room temperature, with stirring.

Cool the mixture to 0°C and add (E)-3-hexene.

Stir the reaction vigorously at 0°C and monitor its progress using thin-layer chromatography

(TLC).

Once the starting material is consumed, quench the reaction by adding sodium sulfite (1.5 g

per gram of AD-mix-β) and stir for 1 hour at room temperature.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude diol by silica gel column chromatography to yield pure (3R,4R)-3,4-
Hexanediol.
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Expected Outcome: This protocol is expected to yield the chiral diol with a high enantiomeric

excess (>95%).[1]

Protocol 2: Chiral Pool Synthesis from D-Mannitol
This multi-step approach utilizes a readily available chiral starting material to control the

stereochemistry of the final product.[4][8]

General Steps:

Protection of D-Mannitol: D-Mannitol is first converted to 1,2:5,6-di-O-isopropylidene-D-

mannitol.

Oxidative Cleavage: The central diol of the protected mannitol is cleaved to yield two

equivalents of (R)-2,3-O-isopropylideneglyceraldehyde.

Grignard Reaction: The aldehyde is then reacted with a suitable Grignard reagent (e.g.,

ethylmagnesium bromide).

Deprotection: The isopropylidene protecting groups are removed under acidic conditions to

yield (3R,4R)-3,4-Hexanediol.

Purification: The final product is purified by column chromatography or distillation.

Applications in Drug Development and Asymmetric
Synthesis
(3R,4R)-3,4-Hexanediol is a valuable chiral building block in the synthesis of pharmaceuticals

and other biologically active molecules.[3] Its C₂-symmetry makes it particularly useful as a

precursor for chiral ligands in metal-catalyzed asymmetric reactions and as a chiral auxiliary to

control stereochemistry.[4] The two hydroxyl groups can be selectively protected, activated, or

converted to other functional groups, enabling the construction of complex molecular

architectures with precise stereochemical control.[1] While direct incorporation into commercial

pharmaceuticals is not widely documented, its utility is demonstrated in the synthesis of

complex molecules like insect pheromones, which serves as a model for pharmaceutical

synthesis.[1]
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Visualizing Synthetic and Application Pathways
The following diagrams illustrate the key synthetic routes to (3R,4R)-3,4-Hexanediol and its

role as a chiral building block.

Starting Materials

Reagents Product

(E)-3-Hexene

AD-mix-β

t-BuOH/H₂O

(3R,4R)-3,4-Hexanediol

Sharpless Asymmetric
Dihydroxylation

Click to download full resolution via product page

Caption: Sharpless Asymmetric Dihydroxylation of (E)-3-Hexene.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b16194956/docs?utm_src=pdf-body#3r-4r-3-4-hexanediol-a-technical-guide-for-researchers
https://www.benchchem.com/product/b16194956/docs?utm_src=pdf-body-img#3r-4r-3-4-hexanediol-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16194956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


D-Mannitol

1,2:5,6-di-O-isopropylidene-D-mannitol
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Caption: Chiral Pool Synthesis from D-Mannitol.
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Caption: Application of (3R,4R)-3,4-Hexanediol in Pharmaceutical Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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